2,4-dichloro-5-{[4-(dimethylamino)benzoyl]amino}benzamide

• IUPAC Name: 2,4-dichloro-5-[[4-(dimethylamino)benzoyl]amino]benzamide
• InChI: InChI=1S/C16H15Cl2N3O2/c1-21(2)10-5-3-9(4-6-10)16(23)20-14-7-11(15(19)22)12(17)8-13(14)18/h3-8H,1-2H3,(H2,19,22)(H,20,23)
• InChI Key: JXKJDQHGTKQNPV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=C(C=C(C(=C2)C(=O)N)Cl)Cl
• Molecular Formula: C16H15Cl2N3O2
• Molecular Weight: 352.2 g/mol

Description

2,4-dichloro-5-{[4-(dimethylamino)benzoyl]amino}benzamide, commonly known as DCB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCB belongs to the class of amides and has a molecular weight of 372.21 g/mol.

Mechanism of Action

The mechanism of action of DCB is not fully understood. However, it is believed to inhibit the activity of enzymes by binding to the ATP-binding site. DCB has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DCB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including protein kinase CK2 and casein kinase 1. DCB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, DCB has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

DCB has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been shown to be effective in inhibiting the activity of several enzymes and inducing apoptosis in cancer cells. However, DCB also has some limitations. It has been shown to have low solubility in aqueous solutions, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on DCB. One area of research is the development of more effective synthesis methods for DCB. Another area of research is the identification of additional enzymes that are inhibited by DCB. Additionally, research could focus on the development of DCB analogs that have improved solubility and efficacy. Finally, research could focus on the potential use of DCB in the treatment of cancer and other diseases.

Synthesis Methods

DCB can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-dichloro-5-nitrobenzoic acid with N,N-dimethyl-4-aminobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reduced with hydrogen gas in the presence of a palladium catalyst to yield DCB.

Scientific Research Applications

DCB has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of several enzymes, including protein kinase CK2 and casein kinase 1. DCB has also been shown to inhibit the growth of cancer cells in vitro and in vivo.